Cas no 491-64-5 (isogentisin)

• Product Name: isogentisin
• CAS No: 491-64-5
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• MDL: MFCD00210570
• CID: 932239
• PubChem ID: 5281640
• Update Time: 2025-05-20

isogentisin Chemical and Physical Properties

Names and Identifiers

• isogentisin
• 1,3-Dihydroxy-7-methoxy-9H-xanthen-9-one
• 1,3-Dihydroxy-7-methoxy-xanthen-9-on
• 1,3-dihydroxy-7-methoxy-xanthen-9-one
• 1,3-Dihydroxy-7-methoxyxanthon
• 1,3-Dihydroxy-7-methoxyxanthon,Isogentisin
• 1,3-dihydroxy-7-methoxyxanthone
• AC1NQYSJ
• BRN 0258402
• CCRIS 3969
• isogentisine
• SureCN6907196
• Xanthen-9-one, 1,3-dihydroxy-7-methoxy-
• DTXSID00197686
• Iso-gentisin
• 9H-Xanthen-9-one, 1,3-dihydroxy-7-methoxy- (9CI)
• HMS3468B12
• FT-0777989
• MFCD00210570
• EN300-302986
• CHEBI:6017
• 1,3-Dihydroxy-7-methoxyxanthen-9-one
• Q27106981
• 1,3-dihydroxy-7-methoxy-xanthone
• 1,3-Dihydroxy--7-methoxyxanthone
• CHEMBL4163822
• BRN0258402
• AKOS004938956
• 491-64-5
• UNII-JPC53Q6QYC
• SCHEMBL6907196
• NS-03958
• 9H-Xanthen-9-one, 1,3-dihydroxy-7-methoxy-
• CS-0067640
• JPC53Q6QYC
• F88002
• BB 0262113
• 1,3-Dihydroxy 7-methoxyxanthone
• STL466246
• DTXCID60120177
• 9H-Xanthen-9-one, 1,3-dihydroxy-7-methoxy-(9CI)

• MDL： MFCD00210570
• Inchi： 1S/C14H10O5/c1-18-8-2-3-11-9(6-8)14(17)13-10(16)4-7(15)5-12(13)19-11/h2-6,15-16H,1H3
• InChI Key： FVIYCYAHKMJVJK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C(=CC(=CC1=2)O)O)=O)OC

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.8
• Topological Polar Surface Area: 76A^2

Experimental Properties

• Density: 1.48
• Melting Point: Not available
• Boiling Point: 519.4°C at 760 mmHg
• Flash Point: 205°C
• Refractive Index: 1.68
• PSA: 75.99
• LogP: 2.36600
• Vapor Pressure: Not available

isogentisin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones

Additional information on isogentisin

Exploring the Properties and Applications of Isogentisin (CAS No. 491-64-5) in Modern Research

Isogentisin (CAS No. 491-64-5), a naturally occurring xanthone derivative, has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This compound, also known as 1,3,7-trihydroxy-2,8-dimethoxyxanthone, is commonly extracted from plants like Gentiana lutea and Swertia chirata. Researchers are increasingly focusing on its antioxidant, anti-inflammatory, and antimicrobial properties, aligning with the growing demand for natural bioactive compounds in pharmaceuticals and nutraceuticals.

The structural uniqueness of isogentisin lies in its xanthone backbone, which contributes to its bioactivity. Studies have shown that this compound exhibits strong free radical scavenging capabilities, making it a promising candidate for combating oxidative stress-related diseases. In the era of personalized medicine, isogentisin is being explored for its potential role in managing metabolic disorders, a topic frequently searched in scientific databases and health forums.

Beyond its health applications, isogentisin (CAS No. 491-64-5) has found use in cosmetic formulations. With consumers increasingly seeking "clean beauty" products, this natural compound is being incorporated into skincare products for its purported anti-aging and skin-protective effects. The cosmetic industry's shift toward plant-derived ingredients has made isogentisin a subject of numerous patent applications and product development initiatives.

Recent advancements in extraction and purification technologies have improved the yield and purity of isogentisin, addressing one of the main challenges in its commercial utilization. Analytical techniques such as HPLC and LC-MS are now routinely employed to quantify this compound in complex matrices, a methodology often queried by researchers in chromatography forums and academic circles.

The pharmacological potential of isogentisin extends to neuroprotective applications, a hot topic in current medical research. Preliminary studies suggest it may modulate key pathways involved in neurodegenerative conditions, though further clinical validation is needed. This aligns with the increasing public interest in "natural nootropics" and cognitive enhancers, as reflected in search engine trends.

In the food industry, isogentisin is being investigated as a natural preservative alternative to synthetic additives, responding to the clean-label movement. Its antimicrobial properties against foodborne pathogens make it particularly relevant in an era of heightened food safety concerns. Food scientists frequently search for information on its stability and efficacy in various food matrices.

The biosynthesis pathway of isogentisin in plants has become a subject of metabolic engineering research. With synthetic biology gaining traction, there's growing interest in optimizing microbial hosts for the sustainable production of this valuable compound, a topic that frequently appears in biotechnology conference agendas and research grant proposals.

Quality control remains a critical aspect of isogentisin applications. Standardization methods and reference materials for this compound (CAS No. 491-64-5) are actively discussed in pharmacopoeial committees, reflecting the pharmaceutical industry's need for reliable quality assessment protocols. These discussions often center around the compound's spectral characteristics and chromatographic behavior.

Environmental scientists have begun examining the ecological role of isogentisin-producing plants and their potential in sustainable agriculture. The compound's allelopathic effects and its role in plant defense mechanisms against pathogens are areas of active investigation, particularly in the context of developing eco-friendly agricultural practices.

As research on isogentisin continues to expand, its safety profile and pharmacokinetic properties are being thoroughly evaluated. These studies address common queries from regulatory bodies and product developers regarding appropriate dosage levels and potential interactions, ensuring safe incorporation into various applications.

The commercial landscape for isogentisin (CAS No. 491-64-5) is evolving rapidly, with market analysts projecting growth in its demand across multiple sectors. This trend reflects broader patterns in the natural products market, where consumers and industries alike are seeking sustainable, plant-based alternatives to synthetic compounds.

Future research directions for isogentisin may explore its potential in combination therapies, particularly with other bioactive compounds to enhance synergistic effects. Such approaches are gaining popularity in integrative medicine and functional food development, areas that consistently rank high in academic and commercial search queries.